Cas no 20872-29-1 (2-(4-Acetoxyphenoxy)acetic acid)

• Product Name: 2-(4-Acetoxyphenoxy)acetic acid
• CAS No: 20872-29-1
• MF: C₁₀H₁₀O₅
• MW: 210.183403491974
• MDL: MFCD00016815
• CID: 252921
• PubChem ID: 13940748
• Update Time: 2025-09-22

2-(4-Acetoxyphenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Acetoxyphenoxy)acetic acid
• 2-(4-acetyloxyphenoxy)acetic acid
• 4-Acetoxyphenoxyacetic acid
• Aceticacid, 2-[4-(acetyloxy)phenoxy]-
• 4-Acetoxyphenoxy-acetic acid
• 4-Acetoxyphrnoxyaceticacid
• p-acetoxyphenoxyacetic acid
• Aceticacid,2-[4-(acetyloxy)phenoxy]-
• 4-Acetoxyphrnoxyacetic acid
• Acetic acid, 2-[4-(acetyloxy)phenoxy]-
• AMY31148
• J-514278
• AKOS015913995
• SCHEMBL3249966
• 2-(4-Acetoxyphenoxy)aceticacid
• METHYL4-(1H-IMIDAZOL-1-YLMETHYL)BENZOATE
• 20872-29-1
• A4541
• [4-(Acetyloxy)phenoxy]acetic acid
• (4-Acetoxyphenoxy)acetic acid
• CS-0000253
• DTXSID70552945
• FT-0650947
• 4-Acetoxyphenoxyaceticacid
• DB-006611

• MDL： MFCD00016815
• Inchi： 1S/C10H10O5/c1-7(11)15-9-4-2-8(3-5-9)14-6-10(12)13/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： GEHROUVMFOQBMR-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC(=CC=1)OC(C)=O

Computed Properties

• Exact Mass: 210.05300
• Monoisotopic Mass: 210.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Density: 1.295
• Boiling Point: 365.5°C at 760 mmHg
• Flash Point: 145.6°C
• Refractive Index: 1.534
• PSA: 72.83000
• LogP: 1.07530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives